Cas no 1197205-71-2 (Docosahexaenoic Acid-d5)

• Product Name: Docosahexaenoic Acid-d5
• CAS No: 1197205-71-2
• MF: C₂₂H₃₂O₂
• MW: 333.519095420837
• MDL: MFCD08062141
• CID: 895599
• PubChem ID: 329764804
• Update Time: 2025-04-19

Docosahexaenoic Acid-d5 Chemical and Physical Properties

Names and Identifiers

• Docosahexaenoic Acid-d5
• DHA-d5
• (21,21,22,22,22-(2)H?)docosa-4,7,10,13,16,19-hexaenoic acid
• 21,21,22,22,22-pentadeuteriodocosa-4,7,10,13,16,19-hexaenoic acid
• 1197205-71-2
• 4Z,7Z,10Z,13Z,16Z,19Z-DOCOSAHEXAENOIC-21,21,22,22,22-D5 ACID
• DHA-d5; Cervonic Acid-d5

• MDL： MFCD08062141
• Inchi： 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)/b4-3-,7-6-,10-9+,13-12+,16-15+,19-18+/i1D3,2D2
• InChI Key： MBMBGCFOFBJSGT-ILGRGWKESA-N
• SMILES： OC(CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C\C/C=C\C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 333.271613989g/mol
• Monoisotopic Mass: 333.271613989g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Stability/Shelf Life: Light and Air Sensitive

Docosahexaenoic Acid-d5 Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids